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Compound of Interest

Compound Name: 4-Ethyl-3,3-dimethyloctane

Cat. No.: B14556946 Get Quote

Technical Guide: 4-Ethyl-3,3-dimethyloctane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-Ethyl-
3,3-dimethyloctane, including its nomenclature, chemical properties, and synthesis

methodologies.

Chemical Identification and Nomenclature
The compound with the common name 4-Ethyl-3,3-dimethyloctane is systematically named

under the International Union of Pure and Applied Chemistry (IUPAC) guidelines. Its unique

identifier in the Chemical Abstracts Service (CAS) registry is also provided.

IUPAC Name: 4-ethyl-3,3-dimethyloctane[1][2][3]

CAS Number: 62183-57-7[1][2][3]

Physicochemical and Computed Properties
The following table summarizes the key physical and chemical properties of 4-Ethyl-3,3-
dimethyloctane. This data is essential for understanding its behavior in various experimental

settings.
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Property Value Source

Molecular Formula C₁₂H₂₆ [1][2][3]

Molecular Weight 170.33 g/mol [1][3]

Boiling Point 198°C (estimated) [4]

Density 0.7735 [4]

Refractive Index 1.4320 [4]

Melting Point -50.8°C (estimated) [4]

InChI Key
BKNJDUXGYCILJT-

UHFFFAOYSA-N
[1][2][3]

Canonical SMILES CCCCC(CC)C(C)(C)CC [1]

Synthesis Methodologies
The synthesis of 4-Ethyl-3,3-dimethyloctane can be achieved through both laboratory-scale

chemical reactions and industrial-scale refining processes.

A common method for the laboratory synthesis of 4-Ethyl-3,3-dimethyloctane is through the

Friedel-Crafts alkylation of an alkene precursor.[1]

Experimental Protocol:

Reactant Preparation: 3,3-dimethyloct-4-ene is used as the alkene precursor. Ethyl chloride

serves as the alkylating agent.

Catalyst: Anhydrous aluminum chloride (AlCl₃) is employed as the Lewis acid catalyst.

Reaction Conditions: The reaction is conducted under anhydrous conditions at a controlled

temperature range of 0–50°C.

Mechanism: The ethyl chloride reacts with aluminum chloride to form a carbocation, which

then attacks the double bond of the 3,3-dimethyloct-4-ene, leading to the formation of the

ethylated alkane.
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Post-Reaction Processing:

Saturation: Catalytic hydrogenation is performed on the intermediate alkene to ensure full

saturation of the carbon chain.

Purification: The final product is isolated from any positional isomers and byproducts via

distillation.[1]

In industrial settings, particularly in petroleum refining, branched alkanes like 4-Ethyl-3,3-
dimethyloctane are produced through the catalytic cracking of long-chain hydrocarbons.[1]

Process Overview:

Feedstock: Long-chain hydrocarbons from crude oil are used as the starting material.

Catalyst: Zeolite catalysts are utilized to facilitate the cracking process.

Operating Conditions: The process is carried out at high temperatures (450–550°C) and

pressures (10–20 atm). These conditions favor the formation of thermodynamically stable

branched isomers over linear alkanes.[1]

Purity Verification: The purity of the final product is typically verified using gas

chromatography (GC) coupled with mass spectrometry (MS) to detect and quantify any

contaminants.[1]

Experimental Workflows
The following diagram illustrates the logical workflow for the laboratory-scale synthesis of 4-
Ethyl-3,3-dimethyloctane.
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Caption: Laboratory synthesis workflow for 4-Ethyl-3,3-dimethyloctane.
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Applications in Drug Development and Research
Based on available literature and chemical databases, 4-Ethyl-3,3-dimethyloctane is a simple

branched alkane primarily of interest in the fields of organic chemistry and petrochemistry.

There is currently no scientific literature to suggest its involvement in any biological signaling

pathways or its application as a therapeutic agent or a significant component in drug

development. Its primary utility is likely as a reference compound in analytical chemistry or as a

component in fuel mixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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